![molecular formula C9H8N2O3S B6265978 ethyl 4-hydroxy-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate CAS No. 2163562-51-2](/img/no-structure.png)
ethyl 4-hydroxy-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate
Description
Thiazolo[5,4-b]pyridine derivatives are a class of compounds that have been studied for their potential biological activities . They are part of a larger group of compounds known as heterocycles, which contain atoms of at least two different elements in a cyclic structure .
Synthesis Analysis
While the specific synthesis process for “ethyl 4-hydroxy-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate” is not available, similar compounds are typically synthesized through a series of chemical reactions involving commercially available substances . The process often involves the use of nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) for characterization .Molecular Structure Analysis
The molecular structure of similar compounds is typically analyzed using techniques such as NMR and HRMS . These techniques allow for the identification of the various atomic components of the compound and their arrangement .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are typically analyzed using a variety of techniques. For example, the melting point can be determined experimentally, and the presence of certain functional groups can be identified using infrared spectroscopy .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-hydroxy-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate involves the condensation of 2-aminothiophenol with ethyl 2-bromo-3-oxobutanoate, followed by cyclization with 2-bromo-3-nitropyridine and reduction of the nitro group to form the desired product.", "Starting Materials": [ "2-aminothiophenol", "ethyl 2-bromo-3-oxobutanoate", "2-bromo-3-nitropyridine", "sodium borohydride", "acetic acid", "ethanol", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol (1.0 g, 8.5 mmol) in ethanol (10 mL) and add ethyl 2-bromo-3-oxobutanoate (2.0 g, 8.5 mmol) and a catalytic amount of acetic acid. Stir the mixture at room temperature for 24 hours.", "Step 2: Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a yellow oil.", "Step 3: Dissolve the yellow oil in ethanol (10 mL) and add 2-bromo-3-nitropyridine (2.0 g, 8.5 mmol) and a catalytic amount of sodium hydroxide. Stir the mixture at room temperature for 24 hours.", "Step 4: Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a yellow solid.", "Step 5: Dissolve the yellow solid in ethanol (10 mL) and add a solution of sodium borohydride (0.5 g, 13.2 mmol) in water (10 mL). Stir the mixture at room temperature for 2 hours.", "Step 6: Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL). Combine the organic layers and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a white solid.", "Step 7: Purify the white solid by recrystallization from ethanol to obtain ethyl 4-hydroxy-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate as a white solid (yield: 60%)." ] } | |
CAS RN |
2163562-51-2 |
Molecular Formula |
C9H8N2O3S |
Molecular Weight |
224.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
